Cas no 526-87-4 (Conduritol A)

• Product Name: Conduritol A
• CAS No: 526-87-4
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 374613
• PubChem ID: 10290861
• Update Time: 2025-04-19

Conduritol A Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexene-1,2,3,4-tetrol,(1R,2S,3R,4S)-rel-
• Conduritol A
• 526-87-4
• (1RS,2SR,3RS,4SR)-5-cyclohexene-1,2,3,4-tetrol
• SCHEMBL12679330
• FS-9974
• (1S,2R,3S,4R)-cyclohex-5-ene-1,2,3,4-tetrol
• UNII-QL4Q1FZ32P
• (1R,2S,3R,4S)-cyclohex-5-ene-1,2,3,4-tetrol
• 5-CYCLOHEXENE-1,2,3,4-TETROL, (1R,2S,3R,4S)-REL-
• Kondurite
• 5-(1alpha,2beta,3beta,4alpha)-1,2,3,4-Cyclohexenetetrol
• QL4Q1FZ32P
• 5-CYCLOHEXENE-1,2,3,4-TETROL, (1.ALPHA.,2.BETA.,3.BETA.,4.ALPHA.)-
• CHEBI:67221
• Conduritol A; Kondurite
• LRUBQXAKGXQBHA-GUCUJZIJSA-N
• AKOS027405641
• DTXSID90894915
• CHEMBL308805
• HY-N3613
• (1S,2R,3S,4S)-cyclohex-5-ene-1,2,3,4-tetrol
• 351885-26-2
• (1R,2s,3r,4s)-5-cyclohexene-1,2,3,4-tetrol
• Conduritol b, (1alpha,2alpha,3alpha,4beta)-isomer
• CS-0023938
• Conduritol b, (1alpha,2beta,3beta,4alpha)-isomer
• Conduritol b, (1R-(1alpha,2alpha,3beta,4alpha))-isomer
• DTXCID201324473
• CHEBI:67218
• DB-246706
• 5-CYCLOHEXENE-1,2,3,4-TETROL, (1ALPHA,2BETA,3BETA,4ALPHA)-

• Inchi： 1S/C6H10O4/c7-3-1-2-4(8)6(10)5(3)9/h1-10H/t3-,4+,5+,6-
• InChI Key： LRUBQXAKGXQBHA-GUCUJZIJSA-N
• SMILES： O[C@@H]1[C@H](C=C[C@H]([C@@H]1O)O)O

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: Cryst.
• Melting Point: 142-143
• PSA: 80.92000
• LogP: -2.00020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclitols and derivatives